Levonorgestrel EP Impurity V

Description

Levonorgestrel EP Impurity V, also known as aromatic levonorgestrel or 18-Methyl Mestranol, is a structural isomer of levonorgestrel, a synthetic progestin drug widely used in hormonal contraceptives . Levonorgestrel EP Impurity V, however, is not a therapeutic agent and is not intended for human consumption. Instead, it is primarily used as a reference standard in analytical chemistry for the quality control of pharmaceutical products containing levonorgestrel. It is also used in monitoring and controlling impurity levels in Levonorgestrel . The presence of impurities such as Levonorgestrel EP Impurity V can impact the efficacy and safety profiles of pharmaceutical products containing Levonorgestrel.

Levonorgestrel EP Impurity V has the chemical formula C22H28O2 and a molecular weight of 324.5 g/mol . Synthesis of Levonorgestrel EP Impurity V occurs through specific chemical processes, but detailed protocols may vary based on the desired purity and yield. It is also known by other names such as 13-Ethyl-3-methoxy-18,19-dinor-17α-pregna-1,3,5(10)-trien-20-yn-17-ol . Researchers utilize Levonorgestrel EP Impurity V as a reference standard for various analytical techniques employed in the quality control of pharmaceutical products containing levonorgestrel. These techniques include understanding the stability and degradation pathways of Levonorgestrel EP Impurity V in pharmaceutical formulations.

Other synthetic progestins similar to Levonorgestrel EP Impurity V include levonorgestrel, norethisterone, and desogestrel. Levonorgestrel is a widely used emergency contraceptive and progestin, norethisterone is another synthetic progestin used in oral contraceptives, and desogestrel is a progestin used in combination oral contraceptives. However, Levonorgestrel EP Impurity V's uniqueness lies in its specific structure and role as an impurity rather than an active pharmaceutical ingredient, which makes it critical for quality assurance processes in pharmaceutical manufacturing.

• CAS No.: 14009-70-2
• Product Name: Levonorgestrel EP Impurity V
• Molecular Formula: C22H28O2
• Molecular Weight: 324.5 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
• Standard InChI: InChI=1S/C22H28O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,9,14,18-20,23H,4,6,8,10-13H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1
• Standard InChIKey: NXKYEZGQCNWQRT-SPQGHWSVSA-N
• SMILES: CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
• Canonical SMILES: CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
• Purity: > 95%
• Synonyms: (17α)-13-Ethyl-3-methoxy-18,19-dinorpregna-1,3,5(10)-trien-20-yn-17-ol; 13β-Ethyl-17α-ethynyl-3-methoxyestra-1,3,5(10)-trien-17β-ol
• PubChem Compound: 22790399
• Last Modified: Apr 15 2024